4-[2,2-bis(2-methoxy-2-oxoethyl)hydrazino]-4-oxobutanoic acid

• IUPAC Name: 4-[2,2-bis(2-methoxy-2-oxoethyl)hydrazinyl]-4-oxobutanoic acid
• InChI: InChI=1S/C10H16N2O7/c1-18-9(16)5-12(6-10(17)19-2)11-7(13)3-4-8(14)15/h3-6H2,1-2H3,(H,11,13)(H,14,15)
• InChI Key: OMWHXRIMKFOIGW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN(CC(=O)OC)NC(=O)CCC(=O)O
• Molecular Formula: C10H16N2O7
• Molecular Weight: 276.24 g/mol

Description

4-[2,2-bis(2-methoxy-2-oxoethyl)hydrazino]-4-oxobutanoic acid, also known as BME-119, is a compound that has been extensively studied for its potential use in scientific research. This compound is a hydrazine derivative that has been shown to have a range of biochemical and physiological effects, making it a promising tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 4-[2,2-bis(2-methoxy-2-oxoethyl)hydrazino]-4-oxobutanoic acid is not fully understood, but it is believed to involve the formation of covalent bonds with certain biological molecules. This compound has been shown to be particularly effective at binding to enzymes and receptors, and may act as an inhibitor or activator depending on the specific target.
Biochemical and Physiological Effects
4-[2,2-bis(2-methoxy-2-oxoethyl)hydrazino]-4-oxobutanoic acid has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can modulate the activity of a variety of enzymes and receptors, including the proteasome, histone deacetylases, and the dopamine transporter. In vivo studies have also shown that 4-[2,2-bis(2-methoxy-2-oxoethyl)hydrazino]-4-oxobutanoic acid can have a range of effects on physiological systems, including the central nervous system and the immune system.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-[2,2-bis(2-methoxy-2-oxoethyl)hydrazino]-4-oxobutanoic acid in scientific research is its ability to selectively target certain biological molecules. This compound has been shown to have a high degree of specificity for certain enzymes and receptors, making it a valuable tool for studying the function of these molecules in biological systems. However, one limitation of using 4-[2,2-bis(2-methoxy-2-oxoethyl)hydrazino]-4-oxobutanoic acid is that it can be difficult to synthesize and may be expensive to obtain.

Future Directions

There are many potential future directions for research involving 4-[2,2-bis(2-methoxy-2-oxoethyl)hydrazino]-4-oxobutanoic acid. One area of interest is the development of new derivatives of this compound that may have even greater selectivity and potency. Another potential direction is the use of 4-[2,2-bis(2-methoxy-2-oxoethyl)hydrazino]-4-oxobutanoic acid as a tool for studying the function of specific enzymes and receptors in disease states, with the ultimate goal of developing new therapies for a variety of conditions. Additionally, 4-[2,2-bis(2-methoxy-2-oxoethyl)hydrazino]-4-oxobutanoic acid may have applications in the field of drug discovery, as it has been shown to have a range of effects on biological systems that may be relevant to the development of new drugs.

Synthesis Methods

The synthesis of 4-[2,2-bis(2-methoxy-2-oxoethyl)hydrazino]-4-oxobutanoic acid involves the reaction of 2,2-bis(2-methoxy-2-oxoethyl)hydrazine with 4-oxobutanoic acid. This reaction is typically carried out in a solvent such as dimethylformamide or dimethyl sulfoxide, and can be catalyzed by a variety of reagents including triethylamine and N,N-dimethylaminopyridine.

Scientific Research Applications

4-[2,2-bis(2-methoxy-2-oxoethyl)hydrazino]-4-oxobutanoic acid has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research involves the use of 4-[2,2-bis(2-methoxy-2-oxoethyl)hydrazino]-4-oxobutanoic acid as a tool for studying the role of hydrazine derivatives in biological systems. This compound has been shown to have a range of biochemical and physiological effects, including the ability to modulate the activity of certain enzymes and receptors.